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molecular formula C11H7BrFN B1391854 5-Bromo-2-(2-fluorophenyl)pyridine CAS No. 918305-20-1

5-Bromo-2-(2-fluorophenyl)pyridine

Cat. No. B1391854
CAS RN: 918305-20-1
M. Wt: 252.08 g/mol
InChI Key: GXDDUFADIPVEHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08536165B2

Procedure details

Obtained (0.534 g, yield 50%) following the procedure described in Intermediate 27, starting with 2,5-dibromopyridine (4.22 mmol, 1.0 g), 2-fluorophenylboronic acid (4.22 mmol, 2.42 g).
[Compound]
Name
Intermediate 27
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2,5-dibromopyridine
Quantity
1 g
Type
reactant
Reaction Step Two
Name
2-fluorophenylboronic acid
Quantity
2.42 g
Type
reactant
Reaction Step Three
Name
5-Bromo-2-(2-fluorophenyl)pyridine
Yield
50%

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][N:3]=1.[F:9][C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][C:11]=1B(O)O>>[Br:8][C:5]1[CH:6]=[CH:7][C:2]([C:11]2[CH:12]=[CH:13][CH:14]=[CH:15][C:10]=2[F:9])=[N:3][CH:4]=1

Inputs

Step One
[Compound]
Name
Intermediate 27
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
2,5-dibromopyridine
Quantity
1 g
Type
reactant
Smiles
BrC1=NC=C(C=C1)Br
Step Three
Name
2-fluorophenylboronic acid
Quantity
2.42 g
Type
reactant
Smiles
FC1=C(C=CC=C1)B(O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Obtained (0.534 g, yield 50%)

Outcomes

Product
Name
5-Bromo-2-(2-fluorophenyl)pyridine
Type
Smiles
BrC=1C=CC(=NC1)C1=C(C=CC=C1)F
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 50%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.